3-(2-Bromophenyl)-6-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C15H8BrFN4S
• Molecular Weight: 375.2 g/mol
• IUPAC Name: 3-(2-bromophenyl)-6-(4-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H8BrFN4S/c16-12-4-2-1-3-11(12)13-18-19-15-21(13)20-14(22-15)9-5-7-10(17)8-6-9/h1-8H
• InChI Key: WCBHSVWIRBVISY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C2=NN=C3N2N=C(S3)C4=CC=C(C=C4)F)Br

Description

3-(2-Bromophenyl)-6-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and drug development.

Mechanism of Action

The exact mechanism of action of 3-(2-Bromophenyl)-6-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that the compound works by inhibiting certain enzymes and pathways involved in the growth and proliferation of cancer cells and microorganisms. It may also modulate the activity of neurotransmitters in the brain, leading to its potential as a treatment for neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that 3-(2-Bromophenyl)-6-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has a range of biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of microorganisms, and reduce inflammation. The compound has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(2-Bromophenyl)-6-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its broad range of potential applications. It has been shown to be effective against a variety of cancer cell lines and microorganisms, making it a versatile compound for research. However, one of the limitations of working with this compound is its potential toxicity. Careful handling and disposal procedures must be followed to ensure the safety of researchers and the environment.

Future Directions

There are several future directions for research on 3-(2-Bromophenyl)-6-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of new drug formulations and delivery methods to improve the efficacy and safety of the compound. Another direction is the exploration of the compound's potential as a treatment for other diseases, such as viral infections and autoimmune disorders. Additionally, further studies on the mechanism of action and pharmacokinetics of the compound are needed to fully understand its potential applications in medicine.
In conclusion, 3-(2-Bromophenyl)-6-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound with a range of potential applications in medicine and drug development. Its synthesis method has been optimized for high yields and purity, and it has been extensively studied for its anticancer, antimicrobial, and anti-inflammatory properties. While there are limitations to working with this compound, its versatility and potential make it an exciting area of research for the future.

Synthesis Methods

The synthesis of 3-(2-Bromophenyl)-6-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction between 2-bromoaniline and 4-fluorobenzaldehyde in the presence of triethylamine and acetic acid. The resulting intermediate is then subjected to cyclization using thiosemicarbazide and ammonium acetate to obtain the final product. This method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

3-(2-Bromophenyl)-6-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in medicine. It has been found to exhibit significant anticancer, antimicrobial, and antifungal properties. The compound has also been shown to have potential as an anti-inflammatory agent and as a treatment for neurological disorders such as Alzheimer's disease.